Cas no 532969-50-9 (N-[2-(3-{[(4-methylphenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]benzamide)

• Product Name: N-[2-(3-{[(4-methylphenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]benzamide
• CAS No: 532969-50-9
• MF: C₂₅H₂₄N₂OS
• MW: 400.535864830017
• CID: 5809008
• PubChem ID: 4166405
• Update Time: 2025-05-26

N-[2-(3-{[(4-methylphenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3-((4-methylbenzyl)thio)-1H-indol-1-yl)ethyl)benzamide
• Benzamide, N-[2-[3-[[(4-methylphenyl)methyl]thio]-1H-indol-1-yl]ethyl]-
• N-[2-(3-{[(4-methylphenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]benzamide
• AKOS024582795
• Oprea1_064904
• F0554-0006
• N-[2-[3-[(4-methylphenyl)methylsulfanyl]indol-1-yl]ethyl]benzamide
• 532969-50-9

• Inchi： 1S/C25H24N2OS/c1-19-11-13-20(14-12-19)18-29-24-17-27(23-10-6-5-9-22(23)24)16-15-26-25(28)21-7-3-2-4-8-21/h2-14,17H,15-16,18H2,1H3,(H,26,28)
• InChI Key： MQIAVPBLBWHMOM-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC2=CC=C(C)C=C2)=C1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 400.16093457g/mol
• Monoisotopic Mass: 400.16093457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 656.6±50.0 °C(Predicted)
• pka: 14.54±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-[2-(3-{[(4-methylphenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]benzamide

N-[2-(3-{[(4-methylphenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]benzamide: A Comprehensive Overview

The compound CAS No 532969-50-9, also known as N-[2-(3-{[(4-methylphenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]benzamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its synthesis, chemical properties, biological applications, and the latest research findings.

Synthesis and Structural Features

The synthesis of N-[2-(3-{[(4-methylphenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]benzamide involves a series of intricate organic reactions. The molecule is characterized by a benzamide group attached to an ethyl chain, which is further connected to an indole ring. The indole moiety is substituted with a sulfanyl group linked to a methylated phenyl ring. This structure confers the compound with unique electronic and steric properties, making it a valuable substrate for further chemical modifications.

Chemical Properties

Research has shown that CAS No 532969-50-9 exhibits interesting chemical reactivity due to the presence of electron-rich aromatic rings and sulfur-containing functional groups. The indole ring, being aromatic and conjugated, plays a crucial role in stabilizing the molecule's structure. The sulfanyl group introduces additional electron density, enhancing the compound's ability to participate in various chemical transformations. Recent studies have explored its reactivity under different reaction conditions, revealing potential applications in catalysis and materials science.

Biological Applications

The biological activity of N-[2-(3-{[(4-methylphenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]benzamide has been a focal point of recent research. Initial findings suggest that the compound may possess anti-inflammatory and antioxidant properties. Its ability to interact with cellular signaling pathways makes it a promising candidate for drug development. Additionally, the compound has shown potential in modulating enzyme activity, which could be exploited for therapeutic purposes.

Latest Research Findings

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of CAS No 532969-50-9 with various protein targets. These studies have provided insights into the molecular mechanisms underlying its biological effects. Furthermore, experimental validation has confirmed some of these predictions, highlighting the compound's potential as a lead molecule in drug discovery.

Conclusion

In conclusion, N-[2-(3-{[(4-methylphenyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]benzamide, or CAS No 532969-50-9, represents a significant advancement in organic chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable tool for both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is poised to make meaningful contributions to the field of medicinal chemistry.